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Compound of Interest

Compound Name: Antibacterial agent 119

Cat. No.: B15614705 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the antibacterial spectrum of

activity of TL-119, a depsipeptide antibiotic. The document summarizes quantitative data on its

efficacy, details relevant experimental protocols, and visualizes key processes to support

further research and development.

Antibacterial Spectrum of Activity
TL-119 has demonstrated potent activity primarily against Gram-positive bacteria, including

several multidrug-resistant strains. Its efficacy is significantly lower against Gram-negative

organisms.

Quantitative Data: Minimum Inhibitory Concentrations
(MICs)
The following table summarizes the MIC values of TL-119 against a panel of Gram-positive

pathogens. Data is compiled from published in vitro studies.[1][2][3]
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Bacterial
Strain

Organism
Resistanc
e Profile

TL-119
MIC
(µg/mL)

Vancomy
cin MIC
(µg/mL)

Erythrom
ycin MIC
(µg/mL)

Ampicillin
MIC
(µg/mL)

Staphyloco

ccus

aureus

6538

S. aureus - 0.24 0.48 0.48 0.24

Staphyloco

ccus

aureus

6538p

S. aureus
Penicillin-

resistant
0.24 0.48 >100 >100

Staphyloco

ccus

aureus

MB5393

S. aureus

Methicillin-

resistant

(MRSA)

0.48 0.9 >100 >100

Staphyloco

ccus

epidermidis

MB5343

S.

epidermidis
- 7.8 1.9 >100 0.9

Staphyloco

ccus

xylosus

MB5209

S. xylosus - 3.9 0.48 0.48 0.24

Listeria

monocytog

enes 677

L.

monocytog

enes

- 0.9 0.9 0.24 0.48

Vancomyci

n-resistant

S. aureus

(VRSA)

S. aureus
Vancomyci

n-resistant
>100 >100 >100 >100

Data sourced from Palma Esposito et al., 2025.[1]
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Experimental Protocols
The determination of the Minimum Inhibitory Concentration (MIC) is a fundamental technique

for assessing the in vitro antibacterial activity of a compound. The following is a detailed

methodology for a standard broth microdilution assay, based on Clinical and Laboratory

Standards Institute (CLSI) guidelines, which is a common method for determining the MIC of

agents like TL-119.

Broth Microdilution Method for MIC Determination
This method determines the lowest concentration of an antimicrobial agent that prevents visible

growth of a microorganism in a liquid growth medium.

Materials:

TL-119 (or other antimicrobial agent)

Sterile 96-well microtiter plates

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Bacterial strains for testing

Sterile saline (0.85%)

0.5 McFarland turbidity standard

Spectrophotometer

Pipettes and sterile tips

Incubator (35°C ± 2°C)

Procedure:

Inoculum Preparation:

From a fresh (18-24 hour) culture plate, select 3-5 morphologically similar colonies of the

test bacterium.
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Suspend the colonies in sterile saline.

Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard. This

can be done visually or using a spectrophotometer (at a wavelength of 625 nm). This

suspension corresponds to approximately 1-2 x 10⁸ CFU/mL.

Dilute the standardized suspension in CAMHB to achieve a final inoculum concentration of

approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

Preparation of Antimicrobial Dilutions:

Prepare a stock solution of TL-119 in a suitable solvent (e.g., DMSO) and then dilute it in

CAMHB to the highest concentration to be tested.

Perform serial two-fold dilutions of the antimicrobial agent in CAMHB directly in the 96-well

plate. Typically, this is done by adding a volume of the antimicrobial solution to the first

well and then transferring half of that volume to the subsequent wells containing fresh

broth.

Inoculation:

Inoculate each well (containing 100 µL of the diluted antimicrobial agent) with 100 µL of

the prepared bacterial inoculum.

Include a growth control well (containing only broth and inoculum) and a sterility control

well (containing only broth).

Incubation:

Cover the microtiter plate and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

Reading the MIC:

Following incubation, examine the microtiter plate for bacterial growth (indicated by

turbidity).

The MIC is the lowest concentration of the antimicrobial agent at which there is no visible

growth.
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Visualizations
Experimental Workflow
The following diagram illustrates the key steps in the broth microdilution method for determining

the MIC of TL-119.
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Caption: Experimental workflow for MIC determination.

Proposed Mechanism of Action
TL-119 is suggested to exert its antibacterial effect by inhibiting bacterial cell wall synthesis, a

mechanism of action similar to that of vancomycin.[1] The bacterial cell wall is crucial for

maintaining cell integrity and shape, making its synthesis an excellent target for antibiotics. The

following diagram provides a high-level overview of the peptidoglycan synthesis pathway and

the proposed point of inhibition by TL-119.
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Caption: Proposed inhibition of cell wall synthesis by TL-119.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15614705#tl-119-antibacterial-spectrum-of-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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